molecular formula C17H20Cl2N2O3 B5310322 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride

2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride

Cat. No. B5310322
M. Wt: 371.3 g/mol
InChI Key: NAHBRUKUXGTEQL-UHFFFAOYSA-N
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Description

2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride involves the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. The compound has been found to inhibit the activity of the enzyme tyrosine kinase, which is involved in the signaling pathways that promote cancer cell growth. It has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride in lab experiments include its effectiveness in inhibiting the growth of cancer cells and its potential use in the treatment of neurological disorders. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in lab experiments.

Future Directions

There are several future directions for the study of 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride. One direction is the development of more stable and soluble forms of the compound for use in lab experiments. Another direction is the study of the compound's potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, the compound could be studied for its potential use in combination with other drugs to enhance its effectiveness in cancer treatment.
Conclusion
In conclusion, 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride is a chemical compound that has gained significant attention in the field of scientific research. The compound has been studied for its potential applications in various fields and has been found to have several advantages and limitations for lab experiments. Further research is needed to fully understand the compound's potential and to develop more effective forms for use in lab experiments and potential treatments.

Synthesis Methods

The synthesis of 2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride involves the reaction of 2-chloro-6-methoxyphenol with benzylamine. The resulting product is then treated with chloroacetyl chloride to form the final compound. The synthesis method is reliable and has been used in various studies to produce the compound.

Scientific Research Applications

2-{4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy}acetamide hydrochloride has been studied for its potential applications in various fields of scientific research. The compound has been found to be effective in inhibiting the growth of cancer cells and has been studied for its potential use in cancer treatment. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

2-[4-[(benzylamino)methyl]-2-chloro-6-methoxyphenoxy]acetamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19ClN2O3.ClH/c1-22-15-8-13(7-14(18)17(15)23-11-16(19)21)10-20-9-12-5-3-2-4-6-12;/h2-8,20H,9-11H2,1H3,(H2,19,21);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAHBRUKUXGTEQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C(=CC(=C1)CNCC2=CC=CC=C2)Cl)OCC(=O)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20Cl2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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